Cas no 1019535-82-0 (2-(4-Cyanophenyl)sulfanylpropanoic Acid)

• Product Name: 2-(4-Cyanophenyl)sulfanylpropanoic Acid
• CAS No: 1019535-82-0
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 5055086
• Update Time: 2025-10-27

2-(4-Cyanophenyl)sulfanylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-cyanophenyl)sulfanyl]propanoic acid
• 2-(4-cyanophenyl)sulfanylpropanoic acid
• Z372969740
• 2-(4-Cyanophenyl)sulfanylpropanoic Acid

• Inchi： 1S/C10H9NO2S/c1-7(10(12)13)14-9-4-2-8(6-11)3-5-9/h2-5,7H,1H3,(H,12,13)
• InChI Key： OOWMGGUFCSGNOW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)C(C(=O)O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 2.1
• Topological Polar Surface Area: 86.4

Additional information on 2-(4-Cyanophenyl)sulfanylpropanoic Acid

Recent Advances in the Study of 2-(4-Cyanophenyl)sulfanylpropanoic Acid (CAS: 1019535-82-0)

The compound 2-(4-Cyanophenyl)sulfanylpropanoic Acid (CAS: 1019535-82-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfanylpropanoic acid moiety and cyanophenyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings and highlight the compound's relevance in contemporary biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 2-(4-Cyanophenyl)sulfanylpropanoic Acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more accessible for large-scale pharmaceutical applications. The researchers employed a multi-step process involving thiol-ene coupling and subsequent oxidation, which proved to be both efficient and scalable. This advancement is particularly significant for the compound's potential use in drug discovery pipelines.

Pharmacological studies have revealed that 2-(4-Cyanophenyl)sulfanylpropanoic Acid exhibits notable anti-inflammatory and antioxidant properties. In vitro experiments demonstrated its ability to inhibit key inflammatory mediators such as NF-κB and COX-2, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antioxidant activity was found to be comparable to established compounds like N-acetylcysteine, making it a candidate for further investigation in oxidative stress-related disorders.

Recent molecular docking studies have explored the compound's interactions with various biological targets. Computational analyses indicate that 2-(4-Cyanophenyl)sulfanylpropanoic Acid may bind effectively to enzymes involved in metabolic pathways, particularly those related to lipid metabolism. This finding has sparked interest in its potential as a modulator for metabolic disorders, with preliminary in vivo studies showing promising results in animal models of obesity and diabetes.

The safety profile of 2-(4-Cyanophenyl)sulfanylpropanoic Acid has also been a focus of recent research. Toxicological assessments conducted in rodent models revealed favorable pharmacokinetic properties with minimal adverse effects at therapeutic doses. These findings support its potential transition to clinical trials, particularly for chronic conditions requiring long-term medication.

In conclusion, the growing body of research on 2-(4-Cyanophenyl)sulfanylpropanoic Acid (CAS: 1019535-82-0) highlights its multifaceted potential in pharmaceutical development. From improved synthetic methods to promising pharmacological activities, this compound represents an exciting area of investigation. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its therapeutic applications in human clinical trials.